2-(3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinolin-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinolin-2-yl)acetamide, also known as Octahydroisoquinoline-2-carboxamide, is an organic compound that has been extensively studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been found to have a range of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 2-(3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinolin-2-yl)acetamide is not fully understood. However, studies have suggested that the compound may act by inhibiting the production of inflammatory mediators such as prostaglandins and cytokines. Additionally, the compound may act by modulating the activity of ion channels involved in pain transmission.
Biochemical and Physiological Effects:
Studies have found that 2-(3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinolin-2-yl)acetamide has a range of biochemical and physiological effects. For example, the compound has been found to reduce the production of inflammatory mediators such as prostaglandins and cytokines. Additionally, the compound has been found to modulate the activity of ion channels involved in pain transmission. These effects make 2-(3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinolin-2-yl)acetamide a potential candidate for the treatment of inflammatory diseases and pain.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinolin-2-yl)acetamide in lab experiments is that it has been extensively studied and its synthesis method is well-established. Additionally, the compound has been found to have a range of biochemical and physiological effects, making it a potentially useful tool for studying various biological processes. However, one limitation of using 2-(3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinolin-2-yl)acetamide in lab experiments is that its mechanism of action is not fully understood. Additionally, the compound may have off-target effects that could complicate its use in certain experiments.
Future Directions
There are several future directions for research on 2-(3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinolin-2-yl)acetamide. One direction is to further investigate the compound's mechanism of action. This could involve identifying the specific ion channels and signaling pathways that are modulated by the compound. Another direction is to explore the compound's potential as a therapeutic agent for various diseases. This could involve testing the compound in animal models of inflammatory diseases and pain. Additionally, future research could focus on developing new synthesis methods for 2-(3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinolin-2-yl)acetamide that are more efficient and environmentally friendly.
Synthesis Methods
There are several methods for synthesizing 2-(3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinolin-2-yl)acetamide. One common method involves the reaction of 2-bromoacetamide with octahydroisoquinoline in the presence of a palladium catalyst. Another method involves the reduction of 2-nitroacetamide with hydrogen gas in the presence of a palladium catalyst. Both of these methods have been found to be effective in producing high yields of 2-(3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinolin-2-yl)acetamide.
Scientific Research Applications
2-(3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinolin-2-yl)acetamide has been studied for its potential applications in scientific research. One area of research has focused on the compound's potential as a therapeutic agent for various diseases. For example, 2-(3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinolin-2-yl)acetamide has been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis. Additionally, the compound has been found to have analgesic properties, making it a potential candidate for the treatment of pain.
properties
IUPAC Name |
2-(3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinolin-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20N2O/c12-11(14)8-13-6-5-9-3-1-2-4-10(9)7-13/h9-10H,1-8H2,(H2,12,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XZKFUKODIJEUCG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2CN(CCC2C1)CC(=O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinolin-2-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.